Cas no 1805587-88-5 (5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid)

• Product Name: 5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid
• CAS No: 1805587-88-5
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4796363
• Update Time: 2025-07-22

5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)18-8-2-6(4-15)5(3-14)1-7(8)9(16)17/h1-2H,3,14H2,(H,16,17)
• InChI Key： MTUVADVGUWFIII-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(CN)=CC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 96.3

Additional information on 5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid

Introduction to 5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid (CAS No. 1805587-88-5)

5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1805587-88-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a unique structural motif comprising an amino methyl group, a cyano substituent, and a trifluoromethoxy group, which collectively contribute to its distinct chemical properties and potential biological activities. The compound's molecular architecture positions it as a promising candidate for further exploration in drug discovery and material science applications.

The presence of the trifluoromethoxy group in the molecule imparts enhanced lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. Additionally, the cyano functional group introduces a polar character that can influence interactions with biological targets, while the aminomethyl moiety provides a site for further chemical modification, enabling the synthesis of more complex derivatives. These structural features make 5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid a versatile building block for pharmacophore design.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of bioactive compounds, and 5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid has emerged as a compound of interest in several ongoing research initiatives. Studies have demonstrated its potential role in modulating enzyme activity and inhibiting pathways associated with inflammatory diseases. The compound's ability to interact with specific protein targets has been explored through molecular docking simulations, revealing promising binding affinities that warrant further experimental validation.

In the realm of material science, the unique electronic properties of this benzoic acid derivative have been investigated for applications in organic electronics and optoelectronic devices. The trifluoromethoxy group enhances electron-withdrawing capabilities, making it suitable for use in charge transport materials. Researchers have reported its incorporation into polymer matrices to improve charge mobility and device performance. These findings highlight the compound's broad utility beyond traditional pharmaceutical applications.

The synthesis of 5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid presents both challenges and opportunities for synthetic chemists. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Recent methodologies have focused on greener synthetic routes, utilizing catalytic systems that minimize waste and energy consumption. Such approaches align with the growing emphasis on sustainable chemistry practices in industrial and academic settings.

From a pharmacological perspective, the biological activity of 5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid has been studied in various disease models. Preclinical data suggest that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. Additionally, its potential as an antioxidant has been explored, with preliminary results indicating protective effects against oxidative stress-induced cellular damage. These findings underscore the compound's therapeutic promise and justify further investigation into its mechanisms of action.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds like 5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid. Predictive models have been developed to assess structural features that correlate with biological activity, allowing researchers to prioritize candidates for experimental validation. This interdisciplinary approach has significantly reduced the time required to transition from laboratory discovery to clinical development.

In conclusion, 5-Aminomethyl-4-cyano-2-(trifluoromethoxy)benzoic acid (CAS No. 1805587-88-5) represents a compelling example of how structural innovation can lead to multifaceted applications in pharmaceuticals and materials science. Its unique combination of functional groups offers opportunities for designing next-generation therapeutics and advanced materials. As research continues to uncover new applications for this compound, it is likely to remain a focal point in both academic and industrial research efforts.